Cas no 127744-27-8 ((S)-3-(benzyloxy)-2-hydroxypropanoic acid)

• Product Name: (S)-3-(benzyloxy)-2-hydroxypropanoic acid
• CAS No: 127744-27-8
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD22208585
• CID: 897597
• PubChem ID: 12111893
• Update Time: 2026-04-29

(S)-3-(benzyloxy)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-2-hydroxypropanoic acid
• 2-hydroxy-3-phenylmethoxypropanoic acid
• Y7358
• (S)-3-(benzyloxy)-2-hydroxypropanoic acid

• MDL： MFCD22208585
• Inchi： InChI=1S/C10H12O4/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)/t9-/m0/s1
• InChI Key： LYSUHDDCSREYHC-VIFPVBQESA-N
• SMILES： C1=CC=C(C=C1)COC[C@@H](C(=O)O)O

Computed Properties

• Exact Mass: 196.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 66.76000
• LogP: 0.64870

Additional information on (S)-3-(benzyloxy)-2-hydroxypropanoic acid

Introduction to (S)-3-(benzyloxy)-2-hydroxypropanoic Acid (CAS No. 127744-27-8)

(S)-3-(benzyloxy)-2-hydroxypropanoic acid, with the CAS number 127744-27-8, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This enantiomerically pure compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research. The presence of both a benzyloxy group and a hydroxyl group on a propanoic acid backbone makes it a versatile intermediate for synthesizing more complex molecules.

The stereochemistry of this compound, specifically the (S) configuration, plays a crucial role in its biological activity. In pharmaceuticals, the enantiomeric purity of a compound can significantly influence its efficacy, selectivity, and metabolic pathways. The (S)-configuration of (S)-3-(benzyloxy)-2-hydroxypropanoic acid suggests that it may exhibit specific interactions with biological targets, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of chiral compounds in drug design. For instance, the development of beta-blockers, which are used to treat conditions such as hypertension and heart failure, has relied heavily on enantiomerically pure compounds to achieve optimal therapeutic effects. Similarly, (S)-3-(benzyloxy)-2-hydroxypropanoic acid may serve as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases.

The benzyloxy group in (S)-3-(benzyloxy)-2-hydroxypropanoic acid is particularly noteworthy, as it can enhance the solubility and stability of drug molecules. This property is crucial for formulating oral and injectable medications, where bioavailability and shelf life are critical factors. Additionally, the hydroxyl group provides a site for further functionalization, allowing chemists to modify the compound into more complex structures with tailored biological activities.

In the realm of biochemical research, (S)-3-(benzyloxy)-2-hydroxypropanoic acid has been explored as a potential precursor for synthesizing protease inhibitors. Proteases are enzymes that play a vital role in numerous physiological processes, including inflammation and cell signaling. By inhibiting specific proteases, researchers aim to develop treatments for conditions such as cancer, arthritis, and infectious diseases. The unique structural features of (S)-3-(benzyloxy)-2-hydroxypropanoic acid make it an attractive candidate for this purpose.

Moreover, the compound has shown promise in the development of chiral auxiliaries and catalysts. Chiral auxiliaries are used to induce stereochemical control during organic synthesis, while chiral catalysts can facilitate asymmetric reactions with high enantioselectivity. The availability of (S)-3-(benzyloxy)-2-hydroxypropanoic acid could streamline the synthesis of other chiral compounds, contributing to advancements in synthetic organic chemistry.

Recent advancements in computational chemistry have also enhanced our understanding of how (S)-3-(benzyloxy)-2-hydroxypropanoic acid interacts with biological targets. Molecular modeling techniques allow researchers to predict binding affinities and visualize molecular interactions at an atomic level. These insights can guide the design of more effective drugs by optimizing key structural features.

The pharmaceutical industry continues to invest in innovative approaches to drug discovery and development. (S)-3-(benzyloxy)-2-hydroxypropanoic acid represents one such innovation that holds promise for addressing unmet medical needs. As research progresses, we can expect to see more applications of this compound in both academic and industrial settings.

In conclusion, (S)-3-(benzylooxy)-2-hydroxypropanoic acid is a multifaceted compound with significant potential in pharmaceutical chemistry and biomedicine. Its unique structural features, stereochemical purity, and functional groups make it a valuable tool for drug development and biochemical research. As our understanding of its properties continues to grow, so too will its applications in advancing human health.